Cas no 2171841-95-3 (2-1-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}methyl)cyclobutylacetic acid)

• Product Name: 2-1-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}methyl)cyclobutylacetic acid
• CAS No: 2171841-95-3
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6019089
• PubChem ID: 165541656
• Update Time: 2025-07-15

2-1-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}methyl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}methyl)cyclobutylacetic acid
• 2171841-95-3
• 2-[1-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]formamido}methyl)cyclobutyl]acetic acid
• EN300-1499683

• Inchi： 1S/C27H26N2O6/c30-23(31)14-27(11-5-12-27)16-28-25(32)24-22(10-13-34-24)29-26(33)35-15-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-4,6-10,13,21H,5,11-12,14-16H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： TZKIFWJQJUDRTQ-UHFFFAOYSA-N
• SMILES： OC(CC1(CNC(C2=C(C=CO2)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1)=O

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 118Ų

Additional information on 2-1-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}methyl)cyclobutylacetic acid

Introduction to 2-1-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}methyl)cyclobutylacetic acid (CAS No. 2171841-95-3)

2-1-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}methyl)cyclobutylacetic acid (CAS No. 2171841-95-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of fluorene derivatives and is characterized by its intricate molecular architecture, which includes a cyclobutyl ring, a furan moiety, and a formamido group. The presence of these functional groups endows the molecule with a range of biological activities, making it a promising candidate for various pharmaceutical applications.

The fluorene core is a well-known scaffold in organic synthesis and medicinal chemistry, often utilized for its rigidity and ability to modulate biological activity. In the case of 2-1-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}methyl)cyclobutylacetic acid, the fluorene moiety is functionalized with a methoxycarbonyl group, which serves as a protecting group for the amino functionality. This protective strategy is crucial for maintaining the stability and reactivity of the molecule during synthesis and biological evaluation.

The cyclobutyl ring is another key structural element of this compound. Cyclobutane derivatives are known for their unique conformational properties and have been extensively studied for their potential in drug design. The cyclobutyl ring in this molecule provides additional steric constraints, which can influence the molecule's binding affinity and selectivity towards specific biological targets. This feature is particularly important in the context of drug discovery, where precise control over molecular interactions is essential for optimizing therapeutic efficacy.

The furan moiety, a five-membered heterocyclic ring containing an oxygen atom, adds further complexity to the molecule. Furan derivatives are widely used in pharmaceuticals due to their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. In this compound, the furan ring is substituted with an amino group and a formamido group, which are known to enhance the molecule's reactivity and interaction with biological systems.

Recent research has highlighted the potential of 2-1-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}methyl)cyclobutylacetic acid in various therapeutic areas. For instance, studies have shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, suggesting its potential as an anticancer agent. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, this compound has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for treating inflammatory diseases. The anti-inflammatory activity is thought to be mediated through the modulation of nuclear factor-kappa B (NF-kB) signaling pathways.

The synthesis of 2-1-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}methyl)cyclobutylacetic acid involves several steps, including the formation of the fluorene core, introduction of the methoxycarbonyl protecting group, and subsequent functionalization with the furan and formamido moieties. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions and peptide coupling methods are often employed to achieve high yields and purity levels.

Preclinical studies have shown that this compound exhibits favorable pharmacokinetic properties, including good solubility, stability, and bioavailability. These characteristics are crucial for ensuring that the drug can effectively reach its target site in vivo. Furthermore, preliminary toxicity studies have indicated that 2-1-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}methyl)cyclobutylacetic acid has a favorable safety profile, with no significant adverse effects observed at therapeutic doses.

In conclusion, 2-1-({3-{(9H-fluoren)-9-yloxycarbonyl)amino)furan)-2-yloxy)carbonylamino)methyl)cyclobutane)acetic acid (CAS No. 2171841-95-3) represents a promising lead compound in medicinal chemistry due to its unique structural features and diverse biological activities. Ongoing research continues to explore its potential applications in cancer therapy and inflammatory diseases, highlighting its significance in the development of novel therapeutic agents.